2-[3-(1-Hydroxyethyl)phenyl]ethyl-methylcarbamic acid

• IUPAC Name: 2-[3-(1-hydroxyethyl)phenyl]ethyl-methylcarbamic acid
• InChI: InChI=1S/C12H17NO3/c1-9(14)11-5-3-4-10(8-11)6-7-13(2)12(15)16/h3-5,8-9,14H,6-7H2,1-2H3,(H,15,16)
• InChI Key: YCMLSJUGIADWBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC(=C1)CCN(C)C(=O)O)O
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

2-[3-(1-Hydroxyethyl)phenyl]ethyl-methylcarbamic acid is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for 2-[3-(1-Hydroxyethyl)phenyl]ethyl-methylcarbamic acid involves the reaction of 3-(1-Hydroxyethyl)phenylacetic acid with methyl isocyanate in the presence of a catalyst.

Starting Materials
3-(1-Hydroxyethyl)phenylacetic acid, Methyl isocyanate, Catalyst

Reaction
Step 1: Dissolve 3-(1-Hydroxyethyl)phenylacetic acid in a suitable solvent., Step 2: Add the catalyst to the solution and stir for a few minutes., Step 3: Slowly add methyl isocyanate to the solution while stirring continuously., Step 4: Heat the reaction mixture to a suitable temperature and maintain it for a specific time., Step 5: Cool the reaction mixture and isolate the product by filtration or extraction., Step 6: Purify the product by recrystallization or chromatography.